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Compound of Interest

Compound Name:
4-Hydroxy-2-

methoxybenzaldehyde

Cat. No.: B014303 Get Quote

An In-depth Technical Guide to 4-Hydroxy-2-methoxybenzaldehyde

For professionals in research, science, and drug development, a thorough understanding of

chemical intermediates is paramount. This guide provides a detailed overview of 4-Hydroxy-2-
methoxybenzaldehyde, a key aromatic aldehyde. It covers its chemical structure, IUPAC

nomenclature, physicochemical properties, and a detailed experimental protocol for its

synthesis.

Chemical Structure and IUPAC Nomenclature
The formal IUPAC name for this compound is 4-hydroxy-2-methoxybenzaldehyde.[1][2] It is

also known by synonyms such as 4-hydroxy-o-anisaldehyde.[1][2] The molecule consists of a

benzene ring substituted with a formyl group (-CHO), a hydroxyl group (-OH) at position 4, and

a methoxy group (-OCH3) at position 2.
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Chemical Structure of 4-Hydroxy-2-methoxybenzaldehyde
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Caption: Chemical structure of 4-Hydroxy-2-methoxybenzaldehyde.

Physicochemical Properties
4-Hydroxy-2-methoxybenzaldehyde is a valuable intermediate in the synthesis of fine

chemicals, including pharmaceuticals, agrochemicals, and fragrances.[3] It typically appears as

a light-yellow or white crystalline powder.[3][4][5] A summary of its key quantitative properties is

provided below.
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Property Value Source(s)

Molecular Formula C₈H₈O₃ [1][3][6]

Molecular Weight 152.15 g/mol [1][2][3]

Melting Point 158-161 °C

CAS Number 18278-34-7 [1][2][6]

Appearance
White to light-yellow crystalline

powder
[3][4]

Solubility
Soluble in ether and ethyl

acetate
[4][5]

Purity ≥97.0% (GC), ≥98.0% (HPLC)

Spectroscopic Data
Various spectroscopic data are available for the characterization of 4-Hydroxy-2-
methoxybenzaldehyde, including FT-IR, Mass spectrometry (MS), and Nuclear Magnetic

Resonance (NMR) spectroscopy.[1][6][7] The NIST Chemistry WebBook provides access to its

mass spectrum and IR spectrum.[6][8]

Experimental Protocols
A patented method for the preparation of 4-hydroxy-2-methoxybenzaldehyde involves a two-

step synthesis starting from m-hydroxy methyl-phenate (3-methoxyphenol).[5] This process is

designed to be efficient, with gentle reaction conditions and high product purity.[5]

Step 1: Esterification of 3-methoxyphenol

Reactants: The primary starting material is 3-methoxyphenol, which is dissolved in acetic

anhydride. An ionic liquid is used as a catalyst.[5]

Procedure: The esterification reaction is carried out to produce 3-acetoxy anisole.

Purification: After the reaction is complete, the 3-acetoxy anisole is separated and purified by

reduced-pressure distillation.[5]
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Step 2: Vilsmeier-Haack Formylation and Hydrolysis

Reactants: The 3-acetoxy anisole obtained from the first step is reacted with N,N-

dimethylformamide (DMF) and phosphorus oxychloride (POCl₃) in a Vilsmeier-Haack

reaction to introduce a formyl group.[5]

Procedure: The Vilsmeier reagent, formed from DMF and POCl₃, acts as the formylating

agent. The reaction is regioselective due to the steric hindrance of the acetoxy group,

directing the formylation to the ortho position of the methoxy group.[5] The resulting reaction

liquid is then added dropwise into water.

Hydrolysis: The acidic conditions generated during the workup facilitate the hydrolysis of the

acetoxy group to a hydroxyl group.[5] This step is performed by stirring and heating the

mixture to remove the acetyl group, yielding the final product.

Purification: The mixture is allowed to stand and separate into layers. The organic layer is

collected, washed with water, and then distilled to remove residual water, yielding 4-
hydroxy-2-methoxybenzaldehyde with a reported purity of up to 99.6%.[5]
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Caption: Synthesis workflow for 4-Hydroxy-2-methoxybenzaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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